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Compound of Interest

Compound Name: Fingolimod Palmitate Amide

CAS No.: 1242271-26-6

Cat. No.: B601838

Get Quote

Abstract & Introduction
Fingolimod Palmitate Amide (N-Palmitoyl-FTY720) is a lipophilic derivative of the

immunomodulator Fingolimod (FTY720). Structurally, it resembles a ceramide, formed by the

condensation of palmitic acid with the primary amine of the Fingolimod scaffold. Unlike its

parent compound, which is readily phosphorylated in vivo to become active, the palmitate

amide variant is often used as a reference impurity standard, a metabolic probe, or a negative

control in sphingosine-1-phosphate (S1P) signaling studies due to its inability to be

phosphorylated by sphingosine kinases.

This Application Note provides a rigorous, standardized protocol for preparing high-quality

stock solutions. Due to its significant lipophilicity (logP > 8) and "brick dust" crystalline lattice,

this compound presents solubility challenges distinct from the hydrochloride salt of the parent

Fingolimod.

Physicochemical Profile
Before handling, verify the compound identity and properties to ensure accurate molarity

calculations.
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Property Specification

Chemical Name
N-(1-hydroxy-2-(hydroxymethyl)-4-(4-

octylphenyl)butan-2-yl)palmitamide

Common Name
Fingolimod Palmitate Amide; N-Palmitoyl-

FTY720

CAS Number 1242271-26-6

Molecular Formula C₃₅H₆₃NO₃

Molecular Weight 545.88 g/mol

Appearance White to off-white waxy solid

Solubility (DMSO) Soluble (≥ 5 mg/mL) with warming (37–50°C)

Solubility (Ethanol) Soluble (≥ 10 mg/mL) with warming

Solubility (Water)
Insoluble (Precipitates immediately upon

contact)

Storage -20°C (Solid); -80°C (Solvated Stock)

Critical Considerations (Expert Insights)
The "Ceramide Effect"
Researchers often treat this compound like Fingolimod HCl, which is a mistake. The addition of

the palmitoyl chain drastically reduces polarity. It behaves more like a C16-Ceramide.

Challenge: Aqueous dilution causes rapid aggregation into non-bioavailable micelles or

precipitation.

Solution: For cell culture, you must use a carrier (Fatty Acid-Free BSA) or a specific solvent

injection technique to ensure bioavailability.

Plastic Adsorption
Like many long-chain lipids, Fingolimod Palmitate Amide adheres to polypropylene and

polystyrene.
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Rule: Use glass vials or low-retention tubes for stock preparation. Avoid standard microfuge

tubes for long-term storage of low-concentration solutions (<10 µM).

Protocol A: Primary Stock Solution (Organic)
Objective: Create a stable, high-concentration Master Stock (typically 10 mM or 20 mM) for

long-term storage.

Materials
Fingolimod Palmitate Amide (Solid)[1]

Solvent: Anhydrous DMSO (Dimethyl sulfoxide) or Absolute Ethanol (200 proof).

Vessel: Amber glass vial with PTFE-lined cap.

Equipment: Sonicator bath, Water bath (set to 45°C), Vortex mixer.

Step-by-Step Procedure
Equilibration: Allow the product vial to warm to room temperature before opening to prevent

moisture condensation (hygroscopic protection).

Weighing: Weigh the solid into an amber glass vial.

Example Calculation: To prepare 1 mL of 10 mM stock, weigh 5.46 mg of powder.

Solvent Addition: Add the calculated volume of high-grade DMSO or Ethanol.

Note: Ethanol is preferred if the downstream application is sensitive to DMSO toxicity, but

DMSO offers better freeze-thaw stability.

Solubilization Cycle:

Vortex vigorously for 30 seconds.

Sonicate in a water bath at 40–45°C for 5–10 minutes.

Visual Check: The solution must be perfectly clear. If cloudy, repeat heating/sonication.
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Aliquoting: Aliquot into small volumes (e.g., 50 µL) in glass inserts or low-retention tubes to

avoid repeated freeze-thaw cycles.

Storage: Store at -80°C. Stable for 6 months.

Protocol B: Working Solution (Cell Culture)
Objective: Dilute the Master Stock into aqueous media without precipitation.

WARNING: Direct addition of the organic stock to media often results in "crashing out"

(precipitation). Choose one of the methods below based on your sensitivity to carriers.

Method 1: The BSA-Complexing Method
(Recommended)
Best for: Ensuring bioavailability and stability in media.

Prepare Carrier: Make a 2% (w/v) solution of Fatty Acid-Free BSA in PBS or media. Filter

sterilize (0.22 µm).

Pre-Complexing:

Dilute the 10 mM Organic Stock 1:10 into the warm BSA solution (37°C) while vortexing

vigorously.

This creates a 1 mM Intermediate Stock where the lipid is bound to albumin.

Final Dilution: Dilute this 1 mM BSA-complexed intermediate into your final culture medium

to reach the desired concentration (e.g., 1–10 µM).

Method 2: The Solvent Injection Method
Best for: Short-term assays where BSA interference is a concern.

Warm Media: Pre-warm culture media to 37°C.

Rapid Injection:
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While vortexing the media, inject the organic stock (DMSO/Ethanol) directly into the center

of the liquid.

Limit: Keep final solvent concentration < 0.1%.

Example: To achieve 10 µM, inject 1 µL of 10 mM stock into 1 mL of media.

Immediate Use: Use within 30 minutes. Do not store; the lipid will eventually adhere to the

plastic walls.

Visualization: Solubilization Decision Tree
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Fingolimod Palmitate Amide
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Caption: Decision tree for solvent selection and dilution strategies based on analytical vs.

biological end-use requirements.
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Quality Control & Troubleshooting
Observation Probable Cause Corrective Action

White precipitate in media
"Crashing out" due to polarity

shock.

Switch to Method A (BSA

Complexing). Ensure media is

warm (37°C) during addition.

Inconsistent cell data Adsorption to plasticware.

Use glass vials for

intermediates. Do not store

dilute solutions; prepare fresh.

Cloudy Stock Solution Incomplete solubilization.

Heat to 50°C and sonicate for

10 mins. Check if water

entered the DMSO (DMSO is

hygroscopic).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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